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Compound of Interest

Compound Name: 1-Bromo-3-cyclopropylbenzene

Cat. No.: B155160

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-Bromo-3-cyclopropylbenzene, tailored for researchers, scientists, and
professionals in the field of drug development.

Core Molecular Data

1-Bromo-3-cyclopropylbenzene is a substituted aromatic compound. Its fundamental
molecular characteristics are summarized below, providing a foundational dataset for its use in
research and synthesis.

Property Value Citations
Molecular Formula CoHoBr [1112][3]
Molecular Weight 197.07 g/mol [21[3]1[41[5]
CAS Number 1798-85-2 [1][21[3]
IUPAC Name 1-bromo-3-cyclopropylbenzene  [4]

Physicochemical Properties

Further characterization of 1-Bromo-3-cyclopropylbenzene is provided by its physical and
chemical properties, which are crucial for experimental design and application.
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Property Value

Density 1.474 g/cm3

Boiling Point 230°C at 760 mmHg
Flash Point 95.5°C

Vapor Pressure 0.102 mmHg at 25°C
Refractive Index 1.604

LogP 3.32650

Form Solid

Note: The data for the physicochemical properties table is derived from general chemical
information databases and may vary based on experimental conditions.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of 1-Bromo-3-
cyclopropylbenzene are not publicly available within the scope of this guide. Researchers
should refer to specific publications or patents that utilize this compound for methodological
details.

Visualization of Core Attributes

The logical relationship between the compound's name, its elemental composition (molecular
formula), and its resulting molecular weight is a fundamental concept in chemistry. This
relationship is depicted in the following diagram.

is described by Molecular Formula results in Molecular Weight
1-Bromo-3-cyclopropylbenzene > CoHoBr 197.07 g/mol

Click to download full resolution via product page

Figure 1. Relationship between Compound Name, Formula, and Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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